Cas no 1361817-34-6 (2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361817-34-6
• MF: C₁₀H₈ClF₃N₂O
• MW: 264.631531715393
• CID: 4912546
• Update Time: 2025-08-05

2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H8ClF3N2O/c1-6-5-16-8(4-11)7(2-3-15)9(6)17-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： LSUYHIWNIRGDSG-UHFFFAOYSA-N
• SMILES： ClCC1C(CC#N)=C(C(C)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile

2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile: A Comprehensive Overview (CAS No. 1361817-34-6)

2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile, with the CAS number 1361817-34-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, a methyl substituent, and a trifluoromethoxy moiety, all of which contribute to its potential biological activities and applications.

The chloromethyl group in 2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile is a reactive functional group that can undergo various chemical transformations, such as nucleophilic substitution reactions. This property makes the compound an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Recent studies have explored the use of chloromethyl groups in the development of prodrugs and targeted drug delivery systems, highlighting the potential of this compound in pharmaceutical applications.

The methyl substituent at the 5-position of the pyridine ring contributes to the overall stability and lipophilicity of 2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile. Lipophilicity is a crucial factor in determining the bioavailability and pharmacokinetic properties of drug candidates. Research has shown that compounds with optimal lipophilicity are more likely to cross biological membranes and reach their target sites effectively. Therefore, the presence of the methyl group in this compound enhances its potential as a lead molecule in drug discovery.

The trifluoromethoxy moiety is another key feature of 2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile. Fluorinated compounds are known for their enhanced metabolic stability and improved binding affinity to biological targets. The trifluoromethoxy group can significantly influence the electronic properties of the molecule, making it more resistant to metabolic degradation. This characteristic is particularly valuable in the development of drugs with prolonged therapeutic effects and reduced side effects.

The acetonitrile group at the 3-position of the pyridine ring adds further versatility to 2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile. Acetonitrile is a polar functional group that can participate in hydrogen bonding interactions, which are essential for molecular recognition processes. This property makes the compound suitable for designing molecules that can selectively bind to specific protein targets, such as enzymes or receptors. Recent advancements in computational chemistry have facilitated the rational design of such molecules, further enhancing their therapeutic potential.

In terms of biological activity, 2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile has been investigated for its potential as an inhibitor of various enzymes and signaling pathways. For instance, studies have shown that similar compounds with chloromethyl and trifluoromethoxy groups exhibit potent inhibitory effects on kinases, which are key regulators of cellular processes such as proliferation and apoptosis. These findings suggest that 2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile could be a valuable lead compound for developing novel anticancer agents.

Beyond its potential as a drug candidate, 2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile has also been explored for its use in agrochemical applications. The unique combination of functional groups in this compound can confer insecticidal or fungicidal properties, making it a promising candidate for developing new pesticides with improved efficacy and reduced environmental impact. Research in this area is ongoing, with several studies focusing on optimizing the structure and formulation of such compounds to enhance their performance.

In conclusion, 2-(Chloromethyl)-5-methyl-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1361817-34-6) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features and biological activities make it an attractive candidate for further investigation and optimization. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, contributing to the advancement of science and technology.